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Compound of Interest

Compound Name: Boc-nle-osu

Cat. No.: B1282464 Get Quote

Senior Application Scientist Guide

Executive Summary & Immediate Directives
Boc-Nle-OSu (N-(tert-Butoxycarbonyl)-L-norleucine N-hydroxysuccinimide ester) is a reactive

peptide coupling reagent.[1] While not federally classified as a P-listed or U-listed acute toxin

(RCRA), its activated ester moiety presents specific reactivity hazards in a waste stream. It is

moisture-sensitive and can act as a sensitizer.

Immediate "Do Not" List:

DO NOT dispose of significant quantities (>1g) in general trash.

DO NOT mix with primary amines or strong oxidizers in a waste container (risk of exothermic

polymerization or reaction).

DO NOT flush down the drain.[2]

Preferred Disposal Method: Chemical deactivation (quenching) followed by disposal as non-

hazardous or standard organic waste, depending on local regulations.

Chemical Profile & Hazard Identification
To manage waste effectively, you must understand the "Why" behind the hazard.
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Property Data Operational Implication

Chemical Name
Boc-L-Norleucine N-

hydroxysuccinimide ester

Target for peptide synthesis

(coupling).[1]

CAS Number 36360-61-9 Use for waste manifesting.[1]

Reactive Group
N-hydroxysuccinimide (NHS)

ester

High Reactivity: Reacts with

nucleophiles (amines) to form

amide bonds.[1] Hydrolyzes in

water.

Physical State White to off-white powder Dust inhalation hazard.[1]

Solubility

Soluble in organic solvents

(DMF, DCM, EtOAc); Poor in

water.[1]

Critical for Quenching: You

cannot quench it effectively

with water alone; a co-solvent

is required.[1]

Hazards (GHS)
Skin Irrit. 2, Eye Irrit.[1][3][4]

2A, STOT SE 3

Standard PPE (Gloves,

Goggles, Lab Coat) is

mandatory.[1]

Pre-Disposal Treatment: The "Self-Validating"
Quenching Protocol
Expert Insight: Simply discarding reactive esters into a waste drum creates a "sleeping hazard."

If a colleague later adds an amine-containing waste to that drum, an uncontrolled exothermic

reaction can occur. Quenching validates safety before the waste leaves your bench.

Protocol: Controlled Hydrolysis
This procedure converts the reactive Boc-Nle-OSu into two stable, non-reactive byproducts:

Boc-Norleucine (free acid) and N-hydroxysuccinimide (NHS).[1]

Reagents Needed:

Acetone or Ethanol (to dissolve the lipophilic Boc-Nle-OSu).
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10% Sodium Carbonate (

) or 1M Sodium Hydroxide (

).

pH strips.

Step-by-Step Methodology:

Dissolution: Dissolve the waste Boc-Nle-OSu in a minimal amount of Acetone or Ethanol.

Ensure it is fully in solution.

Basification: Slowly add an equal volume of the basic aqueous solution (10%

).

Observation: The solution may warm slightly (exothermic hydrolysis).

Reaction Time: Stir or let stand for 1–2 hours.

Validation: Check pH.[5] It should remain basic (> pH 9). If pH drops, active ester is still

consuming base; add more base.

Neutralization (Optional): Carefully adjust pH to ~7 using dilute HCl if your waste facility

requires neutral pH.

Disposal: The resulting mixture contains inert organic acids and salts. Dispose of as Solvent

Waste.

Visualizing the Quenching Mechanism
The following diagram illustrates the chemical pathway that renders the waste safe.

Reactive Waste:
Boc-Nle-OSu

Hydrolysis
Intermediate

 Nucleophilic Attack 

Reagent:
NaOH / H2O

Safe Byproduct 1:
Boc-Norleucine Ester Cleavage 

Safe Byproduct 2:
N-hydroxysuccinimide
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Click to download full resolution via product page

Caption: Chemical deactivation pathway converting reactive ester to stable acid and alcohol

byproducts.[1]

Waste Stream Classification & Decision Matrix
Not all Boc-Nle-OSu waste is the same. Use this matrix to determine the correct physical

waste stream.

Regulatory Note (RCRA)
Boc-Nle-OSu is not a P-listed or U-listed waste.[1] However, under the "Generator Knowledge"

rule, you must treat it as a Characteristic Waste if it is unquenched (potentially reactive).

Unquenched Solid: Treat as Hazardous Chemical Waste (Solid).

Quenched Liquid: Treat as Non-Halogenated Organic Solvent Waste.
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Waste: Boc-Nle-OSu

Physical State?

Solid / Powder Liquid / Solution

Quantity?

Trace / Contaminated PPE

 <1g 

Bulk (>1g)

 >1g 

Solid Hazardous Waste Bin
(Label: Irritant)

 Double Bag & Label 

Perform Quenching Protocol
(See Section 3)

Solvent Waste Bin
(Label: Organic Solvents)

Click to download full resolution via product page

Caption: Decision tree for segregating solid vs. liquid Boc-Nle-OSu waste streams.

Emergency Contingencies
In the event of a spill during handling or disposal:

Solid Spill:

Do not sweep dry dust (inhalation risk).
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Cover with wet paper towels (water initiates slow hydrolysis and prevents dust).

Scoop into a sealable bag.

Clean area with mild detergent and water.

Exposure:

Skin: Wash with soap and water for 15 minutes.[6] (NHS esters can acylate skin proteins,

potentially causing sensitization).

Eyes: Flush for 15 minutes.[3][6] Seek medical attention if irritation persists.

References
US EPA.Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.

(RCRA identification).[5] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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